Cas no 1209072-94-5 (4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide)

• Product Name: 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide
• CAS No: 1209072-94-5
• MF: C₂₀H₂₀FN₃O₃
• MW: 369.389508247375
• CID: 5472049
• PubChem ID: 45529436
• Update Time: 2025-06-20

4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1209072-94-5
• 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]pyrazole-3-carboxamide
• F5069-0184
• 4-ethoxy-1-(4-fluorophenyl)-N-(4-methoxybenzyl)-1H-pyrazole-3-carboxamide
• 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide

• Inchi： 1S/C20H20FN3O3/c1-3-27-18-13-24(16-8-6-15(21)7-9-16)23-19(18)20(25)22-12-14-4-10-17(26-2)11-5-14/h4-11,13H,3,12H2,1-2H3,(H,22,25)
• InChI Key： ABWSPXCLFKZFQF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NCC2C=CC(=CC=2)OC)=O)=N1)OCC

Computed Properties

• Exact Mass: 369.14886967g/mol
• Monoisotopic Mass: 369.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.4Ų

Additional information on 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide

4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide: A Promising Candidate for Targeted Therapeutic Applications

4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry due to its unique combination of functional groups and potential pharmacological activities. This compound, with the chemical identifier CAS No. 1209072-94-5, represents a novel approach to the design of small-molecule therapeutics, particularly in the context of targeted drug delivery systems and multi-target pharmacological strategies. Recent advancements in computational modeling and experimental validation have further underscored its relevance in modern drug discovery pipelines.

The molecular framework of 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyyl)methyl]-1H-pyrazole-3-carboxamide is characterized by a pyrazole ring core, which is a well-known pharmacophore in various therapeutic classes, including anti-inflammatory agents, antidepressants, and antitumor compounds. The 4-fluorophenyl substituent at the 1-position of the pyrazole ring introduces a degree of electronic modulation, which may influence the compound's binding affinity to specific protein targets. Additionally, the 4-methoxyphenyl group at the N-[(4-methoxyphenyl)methyl] moiety contributes to the molecule's hydrophobicity and potential for intermolecular interactions, making it a candidate for drug-target interactions with high specificity.

Recent studies have highlighted the importance of multi-functional groups in optimizing the pharmacokinetic properties of small molecules. The ethoxy substituent at the 4-position of the pyrazole ring may enhance solubility and metabolic stability, while the carboxamide functionality at the 3-position provides a potential site for covalent interactions with target proteins. This structural design aligns with the principles of structure-based drug design, which emphasizes the integration of multiple functional groups to achieve desired biological effects.

The 4-fluorophenyl and 4-methoxyphenyl substituents in this molecule are particularly noteworthy for their ability to modulate the electronic environment of the pyrazole ring. These substituents can influence the compound's hydrophobicity and hydrophilicity, which are critical factors in determining the molecule's ability to cross biological membranes and reach its target site. The presence of fluorine atoms in the 4-fluorophenyl group also enhances the compound's metabolic stability, a key consideration in the development of long-acting therapeutic agents.

In the context of drug discovery, the synthesis of 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide has been approached through a variety of methodologies, including combinatorial chemistry and green synthesis techniques. These strategies aim to optimize the efficiency of the synthesis process while minimizing environmental impact, which is a growing focus in pharmaceutical research. The use of microwave-assisted synthesis and flow chemistry has been particularly effective in improving the yield and purity of this compound, as demonstrated in recent studies.

The pharmacological profile of 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide is currently under investigation, with a focus on its potential applications in neurodegenerative diseases, inflammatory conditions, and oncology. Preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory and antioxidant activities, which are relevant to the treatment of chronic diseases. However, further research is needed to validate these findings and to elucidate the mechanisms of action.

Recent advancements in computational drug design have enabled researchers to model the interactions between 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide and its potential targets. Molecular docking studies have predicted that this compound may bind to proteins involved in cell signaling pathways, such as kinases and transcription factors. These interactions could contribute to the compound's therapeutic potential, particularly in the context of multi-target therapy, which is increasingly recognized as a promising approach in modern medicine.

The carboxamide functionality in this molecule is also of interest for its ability to form hydrogen bonds with target proteins. This property is particularly valuable in the development of inhibitors for enzymes involved in disease progression. The ethoxy group, on the other hand, may enhance the compound's solubility, which is essential for its bioavailability. These characteristics make 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide a candidate for further exploration in the context of drug delivery systems and pharmacokinetic optimization.

While the therapeutic potential of 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide is still being investigated, its structural features suggest a promising role in the development of novel therapeutics. The integration of multiple functional groups, such as fluorine, methoxy, and ethoxy substituents, along with the pyrazole ring core, positions this compound as a candidate for further research in the field of pharmaceutical sciences. As the field of drug discovery continues to evolve, the study of such complex molecules will remain a critical area of focus for researchers seeking to develop innovative therapies for a wide range of medical conditions.

In summary, 4-ethoxy-1-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrazole-3-carboxamide represents a significant advancement in the design of small-molecule therapeutics. Its unique structural features, including the pyrazole ring, fluorine, methoxy, and ethoxy substituents, position it as a candidate for further exploration in the context of drug discovery and pharmacological research. As research in this area continues to progress, the potential applications of this compound in the treatment of various diseases will undoubtedly become clearer.